Cas no 1261880-20-9 (5-Fluoro-2-(4-(trifluoromethoxy)phenyl)pyridine-4-acetonitrile)

• Product Name: 5-Fluoro-2-(4-(trifluoromethoxy)phenyl)pyridine-4-acetonitrile
• CAS No: 1261880-20-9
• MF: C₁₄H₈F₄N₂O
• MW: 296.219737052917
• CID: 4913140
• Update Time: 2025-06-12

5-Fluoro-2-(4-(trifluoromethoxy)phenyl)pyridine-4-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 5-Fluoro-2-(4-(trifluoromethoxy)phenyl)pyridine-4-acetonitrile

• Inchi： 1S/C14H8F4N2O/c15-12-8-20-13(7-10(12)5-6-19)9-1-3-11(4-2-9)21-14(16,17)18/h1-4,7-8H,5H2
• InChI Key： WGMUXKVFBUNJGZ-UHFFFAOYSA-N
• SMILES： FC1=CN=C(C=C1CC#N)C1C=CC(=CC=1)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 384
• XLogP3: 3.5
• Topological Polar Surface Area: 45.9

Additional information on 5-Fluoro-2-(4-(trifluoromethoxy)phenyl)pyridine-4-acetonitrile

Comprehensive Overview of 5-Fluoro-2-(4-(trifluoromethoxy)phenyl)pyridine-4-acetonitrile (CAS No. 1261880-20-9)

5-Fluoro-2-(4-(trifluoromethoxy)phenyl)pyridine-4-acetonitrile (CAS No. 1261880-20-9) is a fluorinated pyridine derivative with significant potential in pharmaceutical and agrochemical research. This compound, characterized by its unique trifluoromethoxy and fluoro substituents, has garnered attention due to its structural versatility and bioactivity. Researchers are increasingly exploring its applications in drug discovery, particularly in the development of kinase inhibitors and antimicrobial agents. The presence of the acetonitrile moiety further enhances its reactivity, making it a valuable intermediate in organic synthesis.

In recent years, the demand for fluorinated compounds like 5-Fluoro-2-(4-(trifluoromethoxy)phenyl)pyridine-4-acetonitrile has surged, driven by their enhanced metabolic stability and bioavailability. This trend aligns with the growing focus on precision medicine and targeted therapy, where fluorinated molecules play a pivotal role. A common query among researchers is, "How does the trifluoromethoxy group influence the compound's binding affinity?" Studies suggest that this group improves lipophilicity and membrane permeability, critical factors in drug design.

The synthesis of CAS No. 1261880-20-9 typically involves multi-step reactions, including palladium-catalyzed cross-coupling and nucleophilic substitution. Its pyridine core serves as a scaffold for further functionalization, enabling the creation of diverse analogs. This adaptability has led to its exploration in cancer research, where modified pyridine derivatives exhibit promising antitumor activity. Notably, the compound's fluorine atoms contribute to its stability against oxidative degradation, a feature highly valued in prolonged therapeutic applications.

From an industrial perspective, 5-Fluoro-2-(4-(trifluoromethoxy)phenyl)pyridine-4-acetonitrile is often discussed in the context of green chemistry and sustainable manufacturing. Questions like "What are the eco-friendly alternatives for synthesizing fluorinated pyridines?" reflect the industry's shift toward reducing hazardous byproducts. Innovations such as flow chemistry and catalytic recycling are being tested to optimize the production of this compound while minimizing environmental impact.

Another area of interest is the compound's potential in agrochemical formulations. Its structural motifs are similar to those found in herbicides and fungicides, sparking investigations into its efficacy against resistant plant pathogens. The trifluoromethoxy phenyl group, in particular, is known to enhance pesticidal activity, addressing the global challenge of crop protection. Researchers are also examining its role in smart farming solutions, where precision and efficiency are paramount.

In summary, 5-Fluoro-2-(4-(trifluoromethoxy)phenyl)pyridine-4-acetonitrile (CAS No. 1261880-20-9) represents a multifaceted compound with broad applicability across life sciences. Its combination of fluorine and pyridine chemistry positions it at the forefront of modern research, answering critical needs in both healthcare and agriculture. As scientific inquiries evolve, this compound is poised to remain a key player in innovative solutions for complex challenges.